Cas no 1804391-45-4 (Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804391-45-4
• MF: C₁₀H₁₂F₃N₃O₃
• MW: 279.215792655945
• CID: 4930155
• Update Time: 2025-06-09

Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H12F3N3O3/c1-18-9(17)2-6-5(4-14)7(3-8(15)16-6)19-10(11,12)13/h3H,2,4,14H2,1H3,(H2,15,16)
• InChI Key： PVDLAYIZRGFTLR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N)N=C(CC(=O)OC)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 0.4
• Topological Polar Surface Area: 101

Additional information on Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804391-45-4)

The compound Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804391-45-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and aminomethyl substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, as its pyridine core and functional groups offer versatile reactivity for further derivatization. This aligns with the growing focus on fluorinated compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 1804391-45-4 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include the introduction of the trifluoromethoxy group and subsequent esterification to form the methyl acetate moiety. These processes are optimized for yield and purity, catering to the stringent requirements of pharmaceutical applications. Notably, the compound's aminomethyl group provides a handle for further functionalization, enabling the creation of libraries for high-throughput screening.

From an application perspective, Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate has garnered attention in the development of kinase inhibitors and GPCR modulators. Its pyridine scaffold is a privileged structure in drug design, often associated with improved binding affinity and selectivity. Recent publications highlight its utility in probing central nervous system (CNS) targets, a hot topic in neuroscience research. This aligns with frequent search queries like "fluorinated CNS drugs" and "pyridine-based therapeutics."

Beyond pharmaceuticals, CAS No. 1804391-45-4 finds relevance in material science, where its trifluoromethoxy group contributes to the thermal and chemical stability of advanced polymers. Researchers exploring "fluorinated materials for electronics" often encounter derivatives of this compound, underscoring its interdisciplinary appeal. The methyl acetate moiety further enhances solubility, facilitating its incorporation into various formulations.

Quality control of Methyl 6-amino-3-(aminomethyl)-4-(trifluoromethoxy)pyridine-2-acetate is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. The compound's stability under different storage conditions is another frequently searched topic, particularly for labs handling sensitive intermediates. Proper handling protocols are emphasized to maintain its integrity, though it falls outside hazardous classifications.

In summary, CAS No. 1804391-45-4 represents a compelling case study in modern chemical innovation. Its dual amino and ester functionalities, combined with the trifluoromethoxy group, position it at the intersection of multiple research frontiers. As interest in fluorinated pyridines continues to rise—reflected in search trends—this compound is poised to play a pivotal role in next-generation therapeutic and material advancements.